Cas no 2168766-59-2 (3-(2-cyclopropylethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol)

• Product Name: 3-(2-cyclopropylethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• CAS No: 2168766-59-2
• MF: C₉H₁₁N₅S
• MW: 221.282139062881
• CID: 6023043
• PubChem ID: 165960292
• Update Time: 2025-06-03

3-(2-cyclopropylethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopropylethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol
• EN300-1582480
• 2168766-59-2
• 3-(2-cyclopropylethyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol

• Inchi： 1S/C9H11N5S/c15-9-7-8(10-5-11-9)14(13-12-7)4-3-6-1-2-6/h5-6H,1-4H2,(H,10,11,15)
• InChI Key： NFUSUZIGSQZFKE-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(CCC1CC1)N=N2

Computed Properties

• Exact Mass: 221.07351655g/mol
• Monoisotopic Mass: 221.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87.2Ų

Additional information on 3-(2-cyclopropylethyl)-3H-1,2,3triazolo4,5-dpyrimidine-7-thiol

Recent Advances in the Study of 3-(2-cyclopropylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol (CAS: 2168766-59-2)

The compound 3-(2-cyclopropylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol (CAS: 2168766-59-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The thiol moiety at the 7-position of the triazolopyrimidine scaffold is critical for its interaction with target proteins, enabling selective binding and modulation of biological activity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms, providing a foundation for structure-activity relationship (SAR) studies.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting high efficacy in suppressing tumor growth in murine models. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been optimized through systematic derivatization, enhancing its potential for clinical translation. Collaborative efforts between academic and industrial research groups have accelerated the development of analogs with improved therapeutic indices.

Despite these advancements, challenges remain in addressing off-target effects and ensuring long-term safety. Ongoing research is exploring novel delivery systems, such as nanoparticle encapsulation, to mitigate toxicity and enhance tissue specificity. The compound's versatility also extends to its potential use in combination therapies, where synergistic effects with existing chemotherapeutic agents are being investigated.

In conclusion, 3-(2-cyclopropylethyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine-7-thiol represents a promising scaffold for drug development, with its multifaceted biological activities and adaptable chemistry. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications, paving the way for new therapeutic options in oncology and beyond.